molecular formula C22H23N5O4 B2828635 N-(3,4-dimethoxyphenethyl)-4-oxo-8-phenyl-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide CAS No. 946229-42-1

N-(3,4-dimethoxyphenethyl)-4-oxo-8-phenyl-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide

Cat. No. B2828635
CAS RN: 946229-42-1
M. Wt: 421.457
InChI Key: PLEFJGRETBIWQM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound is a derivative of 1,2,4-triazine, which is a type of heterocyclic compound. Heterocyclic compounds are fundamental to biology and medicine, and many pharmaceutical products that mimic natural products with biological activity are heterocyclic in nature . The 1,2,4-triazine structure is a heterocyclic ring, analogous to the six-membered benzene ring but with three carbons replaced by nitrogens .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Properties such as solubility, melting point, and boiling point would depend on the specific arrangement of atoms and the types of intermolecular forces present .

Scientific Research Applications

Antiviral Applications

Pyrrolo[2,1-f][1,2,4]triazine derivatives have emerged as potent antiviral agents. Notably, N-(3,4-dimethoxyphenethyl)-4-oxo-8-phenyl-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide serves as the active moiety in the broad-spectrum antiviral drug remdesivir . Approved by the US FDA for emergency treatment of severe COVID-19 symptoms, remdesivir has shown promising results against RNA viruses, including SARS/MERS-CoV . Additionally, this compound plays a role in other antiviral drugs such as brivanib alaninate and BMS-690514 .

Anticancer Properties

Researchers have explored the anticancer potential of pyrrolo[2,1-f][1,2,4]triazine derivatives. These compounds exhibit activities such as inhibiting c-Met/VEGFR-2, slowing cellular proliferation in colon tumor cell lines, and targeting anaplastic lymphoma kinase (ALK) and EGFR/HER2 proteins. Some analogs have even been investigated for treating Ebola and other emerging viruses .

Anti-norovirus Activity

Recent studies highlight the anti-norovirus activity of 4-aminopyrrolo[2,1-f][1,2,4]triazine C-nucleosides. These compounds inhibit both murine and human norovirus RNA-dependent RNA polymerase (RdRp) .

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. Many triazine derivatives exhibit a variety of biological activities such as antifungal, anti-HIV, anticancer, anti-inflammatory, analgesic, and antihypertensive .

Future Directions

The future research directions would likely involve further exploration of the biological activities of this compound. Given the wide range of activities exhibited by other triazine derivatives, this compound could potentially be developed into a pharmaceutical drug .

properties

IUPAC Name

N-[2-(3,4-dimethoxyphenyl)ethyl]-4-oxo-8-phenyl-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H23N5O4/c1-30-17-9-8-15(14-18(17)31-2)10-11-23-20(28)19-21(29)27-13-12-26(22(27)25-24-19)16-6-4-3-5-7-16/h3-9,14H,10-13H2,1-2H3,(H,23,28)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PLEFJGRETBIWQM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(C=C(C=C1)CCNC(=O)C2=NN=C3N(CCN3C2=O)C4=CC=CC=C4)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H23N5O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

421.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(3,4-dimethoxyphenethyl)-4-oxo-8-phenyl-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.